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Executive Summary
Endrin-ketone is a primary transformation product and metabolite of the organochlorine

pesticide endrin.[1] While direct experimental data on its bioaccumulation in aquatic life is not

extensive, its physicochemical properties, particularly a high octanol-water partition coefficient

(log Kow), strongly indicate a significant potential for bioconcentration in aquatic organisms.[1]

[2] This technical guide synthesizes available data to provide a comprehensive overview of

endrin-ketone's bioaccumulation potential, metabolic formation, and the analytical

methodologies for its detection. This document serves as a critical resource for environmental

fate and ecotoxicology research.

Introduction
Endrin, a now-banned organochlorine pesticide, persists in the environment and can transform

into more stable metabolites, including endrin-ketone.[1][3] This transformation occurs through

photo-isomerization in surface waters when endrin is exposed to sunlight and also through

metabolic processes within organisms.[1][4] Understanding the bioaccumulation potential of

endrin-ketone is crucial for a complete environmental risk assessment of endrin

contamination.
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Physicochemical Properties and Bioaccumulation
Potential
The tendency of a chemical to bioaccumulate in an organism is often predicted by its octanol-

water partition coefficient (log Kow). A higher log Kow value suggests a greater propensity to

partition from water into the fatty tissues of aquatic organisms.[1]

Quantitative Data on Endrin-Ketone Bioaccumulation
Potential
While direct experimental measurements of the Bioconcentration Factor (BCF) and

Bioaccumulation Factor (BAF) for endrin-ketone are limited in publicly available literature,

estimations based on its log Kow provide valuable insight into its environmental behavior.[1][2]

Parameter Value Method Indication Reference

Log Kow 4.99 Estimated High lipophilicity [2]

Bioconcentration

Factor (BCF)
3,500

Estimated from

Log Kow

High potential for

bioconcentration

from water

[2][4][5]

Note: A BCF value greater than 2,000 is generally considered bioaccumulative.[1]

Formation and Metabolism
Endrin-ketone is formed in the environment and within organisms through distinct pathways.

Environmental Formation
In the aquatic environment, endrin undergoes photo-isomerization when exposed to sunlight,

leading to the formation of endrin-ketone and, to a lesser extent, endrin aldehyde.[2][3][4]

Metabolic Pathway
Within organisms, endrin is metabolized to endrin-ketone. The primary metabolic route

involves the oxidation of the methylene bridge of the endrin molecule to form syn- and anti-12-
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hydroxyendrin. This intermediate is then further dehydrogenated to produce 12-ketoendrin, also

known as endrin-ketone.[1] This metabolic conversion is a critical factor in assessing the

overall toxicity and bioaccumulation of endrin, as the parent compound is transformed into a

more persistent ketone form.[1]
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To cite this document: BenchChem. [Endrin-Ketone Bioaccumulation in Aquatic Organisms:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13788095#endrin-ketone-bioaccumulation-in-
aquatic-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b13788095#endrin-ketone-bioaccumulation-in-aquatic-organisms
https://www.benchchem.com/product/b13788095#endrin-ketone-bioaccumulation-in-aquatic-organisms
https://www.benchchem.com/product/b13788095#endrin-ketone-bioaccumulation-in-aquatic-organisms
https://www.benchchem.com/product/b13788095#endrin-ketone-bioaccumulation-in-aquatic-organisms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13788095?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13788095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

